Cas no 885272-07-1 (6-Pyridin-2-yl-1H-indazole)

• Product Name: 6-Pyridin-2-yl-1H-indazole
• CAS No: 885272-07-1
• MF: C₁₂H₉N₃
• MW: 195.219961881638
• MDL: MFCD04114664
• CID: 710871
• PubChem ID: 55256073
• Update Time: 2025-09-27

6-Pyridin-2-yl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 6-Pyridin-2-yl-1H-indazole
• 1H-Indazole,6-(2-pyridinyl)-
• 1H-Indazole,6-(2-pyridinyl)
• 6-(pyridin-2-yl)-1h-indazole
• 6-(2-Pyridinyl)-1H-indazole (ACI)
• 6-(2-Pyridinyl)-1H-indazole
• AKOS006295678
• AB18762
• DTXSID701310356
• CS-0340365
• 885272-07-1
• DB-077418
• 6-Pyridin-2-yl-1H-indazole, AldrichCPR
• MFCD04114664

• MDL： MFCD04114664
• Inchi： 1S/C12H9N3/c1-2-6-13-11(3-1)9-4-5-10-8-14-15-12(10)7-9/h1-8H,(H,14,15)
• InChI Key： JIHRBWWNIBSKEM-UHFFFAOYSA-N
• SMILES： N1NC2C(=CC=C(C3C=CC=CN=3)C=2)C=1

Computed Properties

• Exact Mass: 195.08000
• Monoisotopic Mass: 195.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.271
• Boiling Point: 423.322°C at 760 mmHg
• Flash Point: 203.804°C
• Refractive Index: 1.699
• PSA: 41.57000
• LogP: 2.62490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 6-Pyridin-2-yl-1H-indazole

Comprehensive Overview of 6-Pyridin-2-yl-1H-indazole (CAS No. 885272-07-1): Properties, Applications, and Research Insights

6-Pyridin-2-yl-1H-indazole (CAS No. 885272-07-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This indazole derivative is characterized by the fusion of a pyridine ring with an indazole core, making it a valuable scaffold in drug discovery and material science. Its molecular formula, C₁₂H₉N₃, and precise molecular weight of 195.22 g/mol contribute to its versatility in synthetic chemistry.

The compound's pyridine-indazole hybrid structure is particularly noteworthy for its role in modulating biological activity. Researchers have explored its potential as a kinase inhibitor, with studies suggesting interactions with key enzymatic targets involved in cellular signaling pathways. This aligns with current trends in precision medicine and targeted therapy development, topics frequently searched in academic and pharmaceutical circles. The compound's ability to serve as a pharmacophore in drug design has made it a subject of numerous patent applications and preclinical investigations.

From a synthetic chemistry perspective, 6-Pyridin-2-yl-1H-indazole offers multiple sites for functionalization, enabling the creation of diverse analogs. This property addresses the growing demand for structure-activity relationship (SAR) studies, a common search term among medicinal chemists. The compound's heteroaromatic system exhibits interesting electronic properties that are relevant to materials science applications, particularly in the development of organic semiconductors and luminescent materials.

Recent advancements in high-throughput screening technologies have increased interest in 6-Pyridin-2-yl-1H-indazole as a potential lead compound. Its drug-like properties, including moderate lipophilicity and hydrogen bonding capacity, make it suitable for further optimization in hit-to-lead campaigns. These aspects resonate with current pharmaceutical industry priorities, where fragment-based drug discovery and molecular docking studies are hot topics among researchers.

The compound's stability profile and crystallographic characteristics have also been investigated, with particular attention to its potential as a cocrystal former in pharmaceutical formulations. This application addresses the increasing focus on drug solubility enhancement strategies, a frequent concern in modern formulation science. Analytical methods for characterizing 6-Pyridin-2-yl-1H-indazole, including HPLC purity analysis and spectroscopic identification, are well-documented in the literature.

In the context of green chemistry initiatives, researchers have explored sustainable synthetic routes to 6-Pyridin-2-yl-1H-indazole, minimizing hazardous byproducts and optimizing atom economy. This aligns with the growing emphasis on environmentally friendly synthesis in the chemical industry. The compound's potential in catalysis and as a ligand in transition metal complexes further expands its utility across different chemical disciplines.

Looking ahead, 6-Pyridin-2-yl-1H-indazole continues to be a focus of innovative research, particularly in the areas of polypharmacology and multi-target drug design. Its structural features make it amenable to computational chemistry approaches, including quantum mechanical calculations and molecular dynamics simulations, which are increasingly important in modern drug discovery pipelines.

The commercial availability of 6-Pyridin-2-yl-1H-indazole (CAS No. 885272-07-1) from specialty chemical suppliers has facilitated its widespread investigation. Quality control parameters, including certificate of analysis specifications and storage conditions, are critical considerations for researchers sourcing this compound. These practical aspects are frequently searched by laboratory professionals seeking reliable materials for their studies.

In conclusion, 6-Pyridin-2-yl-1H-indazole represents a versatile chemical entity with broad applicability in pharmaceutical research and beyond. Its ongoing investigation reflects the convergence of multiple scientific disciplines and addresses current research priorities in medicinal chemistry, materials science, and synthetic methodology development. As scientific understanding of this compound deepens, its potential applications continue to expand, making it a compelling subject for future research endeavors.